Methyl sorbate
Methyl sorbate
Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste.
Brand Name:
Vulcanchem
CAS No.:
689-89-4
VCID:
VC21212837
InChI:
InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+
SMILES:
CC=CC=CC(=O)OC
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
Methyl sorbate
CAS No.: 689-89-4
Cat. No.: VC21212837
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste. |
|---|---|
| CAS No. | 689-89-4 |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | methyl (2E,4E)-hexa-2,4-dienoate |
| Standard InChI | InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+ |
| Standard InChI Key | KWKVAGQCDSHWFK-VNKDHWASSA-N |
| Isomeric SMILES | C/C=C/C=C/C(=O)OC |
| SMILES | CC=CC=CC(=O)OC |
| Canonical SMILES | CC=CC=CC(=O)OC |
| Boiling Point | 180.0 °C |
| Melting Point | 15.0 °C Mp 5 ° 5°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator